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Compound of Interest

Compound Name: 1-(But-1-en-1-yl)-2-methoxynaphthalene

CAS No.: 918867-86-4

Cat. No.: B12637177

Get Quote

The introduction of the but-1-en-1-yl group onto the C1 position of the 2-methoxynaphthalene scaffold is most reliably achieved through the Wittig rea

phosphorus ylide with a carbonyl compound. The proposed multi-step synthesis begins with the readily available 2-methoxynaphthalene.

Step 1: Vilsmeier-Haack Formylation of 2-Methoxynaphthalene
The initial step involves the introduction of a formyl group (-CHO) at the C1 position of 2-methoxynaphthalene to generate the key intermediate, 2-me

electron-rich aromatic compounds. The methoxy group at C2 is an activating, ortho-, para-director, making the C1 position highly susceptible to electr

Experimental Protocol: Synthesis of 2-methoxy-1-naphthaldehyde

In a three-necked, flame-dried flask under a nitrogen atmosphere, cool a solution of N,N-dimethylformamide (DMF, 3 equivalents) in an appropriate

Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise, maintaining the temperature below 5 °C to form the Vilsmeier reagent.

Prepare a separate solution of 2-methoxynaphthalene (1 equivalent) in dichloromethane.

Add the 2-methoxynaphthalene solution dropwise to the Vilsmeier reagent, keeping the reaction temperature below 10 °C.

After the addition is complete, allow the mixture to stir at room temperature for several hours, monitoring the reaction progress by Thin Layer Chrom

Upon completion, carefully pour the reaction mixture onto crushed ice and neutralize with an aqueous solution of sodium acetate or sodium hydrox

Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate

Purify the crude product by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield pure 2-methoxy-1-naphthaldeh

Step 2: Wittig Olefination
With the aldehyde in hand, the final step is the Wittig reaction to form the butenyl side chain.[4][5] This requires the prior preparation of a phosphorus 

Experimental Protocol: Synthesis of 1-(But-1-en-1-yl)-2-methoxynaphthalene

Ylide Generation: In a flame-dried flask under nitrogen, suspend propyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous tetrahydrofur

Add a strong base, such as n-butyllithium (n-BuLi) in hexanes (1.05 equivalents), dropwise. The formation of the deep red or orange color indicates

Olefination: Cool the ylide solution back to 0 °C and add a solution of 2-methoxy-1-naphthaldehyde (1 equivalent) in anhydrous THF dropwise.

Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC for the consumption of the aldehyde.

Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).
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Extract the mixture with diethyl ether. Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure. The crude product will contain the desired alkene and triphenylphosphine oxide as a major bypro

Purify by column chromatography (silica gel, eluting with hexane) to isolate 1-(But-1-en-1-yl)-2-methoxynaphthalene. The stereochemistry of the 

[1]
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Caption: Proposed two-step synthesis of the target compound.

Predicted Physicochemical and Spectroscopic Properties
The molecular structure dictates the physical and spectroscopic properties of a compound. The following properties are predicted for 1-(But-1-en-1-y

Physicochemical Data
Property Predicted

Molecular Formula C₁₅H₁₆O

Molecular Weight 212.29 g/m

Appearance Likely a co

Solubility Insoluble i

LogP ~4.5 - 5.0 
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Spectroscopic Profile
The spectroscopic data provides a fingerprint for molecular structure confirmation.

Table 2: Predicted Spectroscopic Data

Technique Predicted

¹H NMR

Aromatic P

of cis or tr

Protons (3

¹³C NMR

Aromatic C

Olefinic Ca

ppm.

IR
~3050 cm

be weak). 

Mass Spec (EI)
Molecular 

fragment.

Note: Predicted NMR shifts are relative to TMS and can vary based on solvent and stereochemistry.[7][8] The chemical shifts for the butenyl group ar

Anticipated Chemical Reactivity and Stability
The reactivity of 1-(But-1-en-1-yl)-2-methoxynaphthalene is governed by its three primary functional regions: the electron-rich naphthalene ring, the

Electrophilic Aromatic Substitution: The 2-methoxy group is a strong activating group, directing electrophiles primarily to the C1 and C3 positions. S

less selectivity due to the steric bulk of the butenyl group.[10]

Alkene Reactions: The double bond of the butenyl group is susceptible to a range of classic alkene reactions. This includes catalytic hydrogenation

or cleavage with ozone).

Ether Cleavage: The methoxy group is generally stable but can be cleaved to the corresponding naphthol under harsh acidic conditions, such as w

Stability: The compound is expected to be stable under standard laboratory conditions but should be protected from strong oxidizing agents and ac

1-(But-1-en-1-yl)-2-m

Naphthalene Ring Alk
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Caption: Key reactivity sites of the target molecule.

Potential Research Applications in Drug Development
Naphthalene-based scaffolds are prevalent in medicinal chemistry, exhibiting a wide array of biological activities including antimicrobial, anti-inflamma

NSAID, Naproxen.[16]

The introduction of the butenyl side chain to the 2-methoxynaphthalene core in 1-(But-1-en-1-yl)-2-methoxynaphthalene creates a molecule with inc
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Enhanced Membrane Permeability: The increased lipophilic character may improve the compound's ability to cross cellular membranes, potentially

Novel Structure-Activity Relationships (SAR): The butenyl group provides a new vector for chemical modification. The double bond can be function

Scaffold for Neuroprotective Agents: Some naphthalene derivatives have been investigated for neuroprotective effects in models of Parkinson's dis

neurodegenerative pathways.

Antimicrobial Potential: The naphthalene core is a known antimicrobial pharmacophore.[15] This derivative could be screened against a panel of ba

This molecule represents an unexplored scaffold that combines the proven utility of the methoxynaphthalene core with a modifiable lipophilic side cha

Conclusion
While 1-(But-1-en-1-yl)-2-methoxynaphthalene remains a largely uncharacterized molecule in the scientific literature, its chemical properties can be

Wittig olefination is proposed as the most logical route to access this compound. Its predicted spectroscopic profile provides a clear blueprint for its id

numerous handles for further chemical derivatization. As a novel derivative of a medicinally relevant scaffold, 1-(But-1-en-1-yl)-2-methoxynaphthale
evaluation by the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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